Cas no 2361680-48-8 (1-[(6-Cyano-3-pyridinyl)sulfonyl]-2-piperidinebutanoic acid)

• Product Name: 1-[(6-Cyano-3-pyridinyl)sulfonyl]-2-piperidinebutanoic acid
• CAS No: 2361680-48-8
• MF: C₁₅H₁₉N₃O₄S
• MW: 337.394062280655
• CID: 5414156
• PubChem ID: 139020350
• Update Time: 2025-06-13

1-[(6-Cyano-3-pyridinyl)sulfonyl]-2-piperidinebutanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-26600144
• Z2568460159
• 4-{1-[(6-cyanopyridin-3-yl)sulfonyl]piperidin-2-yl}butanoic acid
• 4-[1-(6-Cyanopyridin-3-yl)sulfonylpiperidin-2-yl]butanoic acid
• 2361680-48-8
• 1-[(6-Cyano-3-pyridinyl)sulfonyl]-2-piperidinebutanoic acid

• Inchi： 1S/C15H19N3O4S/c16-10-12-7-8-14(11-17-12)23(21,22)18-9-2-1-4-13(18)5-3-6-15(19)20/h7-8,11,13H,1-6,9H2,(H,19,20)
• InChI Key： TZDLRVDBCKCZNN-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(C#N)N=C2)(=O)=O)CCCCC1CCCC(O)=O

Computed Properties

• Exact Mass: 337.10962727g/mol
• Monoisotopic Mass: 337.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 120Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 587.9±58.0 °C(Predicted)
• pka: 4.83±0.10(Predicted)

Additional information on 1-[(6-Cyano-3-pyridinyl)sulfonyl]-2-piperidinebutanoic acid

Comprehensive Overview of 1-[(6-Cyano-3-pyridinyl)sulfonyl]-2-piperidinebutanoic acid (CAS No. 2361680-48-8)

1-[(6-Cyano-3-pyridinyl)sulfonyl]-2-piperidinebutanoic acid (CAS No. 2361680-48-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. The compound belongs to the class of sulfonyl derivatives, characterized by the presence of a sulfonyl group linked to a piperidinebutanoic acid backbone and a cyano-substituted pyridine moiety. This combination of functional groups makes it a promising candidate for drug discovery, particularly in targeting enzymes and receptors involved in metabolic pathways.

One of the key reasons for the growing interest in 1-[(6-Cyano-3-pyridinyl)sulfonyl]-2-piperidinebutanoic acid is its potential role in modulating enzyme inhibition. Researchers are exploring its efficacy as a selective inhibitor for specific biological targets, which could lead to advancements in treating conditions like inflammation or metabolic disorders. The cyano group in the pyridine ring enhances its binding affinity, while the sulfonyl linkage contributes to its stability and solubility, making it suitable for further pharmacological studies.

In the context of current trends, the compound aligns with the rising demand for small-molecule therapeutics and precision medicine. With the increasing focus on personalized treatment options, 1-[(6-Cyano-3-pyridinyl)sulfonyl]-2-piperidinebutanoic acid is being investigated for its potential to address unmet medical needs. Its structural versatility allows for modifications that could optimize its pharmacokinetic properties, such as bioavailability and half-life, which are critical factors in drug development.

Another area of exploration for this compound is its application in chemical biology. Scientists are utilizing it as a probe molecule to study enzyme mechanisms and protein interactions. The piperidinebutanoic acid segment provides a rigid framework that can be tailored to interact with specific biological targets, while the sulfonyl group acts as a versatile handle for further functionalization. This dual functionality makes it a valuable tool for understanding complex biochemical pathways.

From a synthetic chemistry perspective, 1-[(6-Cyano-3-pyridinyl)sulfonyl]-2-piperidinebutanoic acid presents interesting challenges and opportunities. The incorporation of a cyano-pyridine moiety requires precise control over reaction conditions to avoid side reactions. Recent advancements in catalytic sulfonylation techniques have improved the efficiency of synthesizing such compounds, reducing costs and environmental impact. These innovations are particularly relevant given the growing emphasis on green chemistry and sustainable practices in the pharmaceutical industry.

The compound's potential extends beyond therapeutics. It is also being studied for its role in material science, particularly in the development of functionalized polymers and coatings. The sulfonyl group can enhance adhesion properties, while the piperidine ring contributes to thermal stability. Such applications are gaining traction in industries ranging from electronics to automotive, where high-performance materials are in demand.

In summary, 1-[(6-Cyano-3-pyridinyl)sulfonyl]-2-piperidinebutanoic acid (CAS No. 2361680-48-8) is a multifaceted compound with broad potential across multiple disciplines. Its unique structure, combined with ongoing research into its biological and material applications, positions it as a compound of significant interest. As the scientific community continues to explore its capabilities, it is likely to play a pivotal role in advancing both pharmaceutical innovation and industrial applications.